The conversion of the anthraquinone, questin, into the benzophenone, sulochrin, in cultures of Aspergillus terreus
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C2970001512A
Abstract
Questin, which has been synthesised with different levels of [14C]-labelling at two centres has been transformed by Aspergillus terreus to sulochrin bearing 18% of this [14C]-labelling.
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